1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone

• IUPAC Name: 1-(2-methoxy-5-methylphenyl)-4-(pyrrolidine-1-carbonyl)pyrrolidin-2-one
• InChI: InChI=1S/C17H22N2O3/c1-12-5-6-15(22-2)14(9-12)19-11-13(10-16(19)20)17(21)18-7-3-4-8-18/h5-6,9,13H,3-4,7-8,10-11H2,1-2H3
• InChI Key: AHSHJWYQNZMRAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2CC(CC2=O)C(=O)N3CCCC3
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone, also known as MMMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMMP is a synthetic compound that belongs to the class of pyrrolidinones, which are known for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone has been shown to bind to the mu-opioid receptor, which is involved in the regulation of pain, and the sigma receptor, which is involved in the regulation of mood and cognition. 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone has also been found to enhance the release of dopamine and serotonin in certain brain regions, which may contribute to its analgesic and anticonvulsant effects.
Biochemical and Physiological Effects:
1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone has been shown to produce a range of biochemical and physiological effects in animal models. These include analgesia, anticonvulsant activity, sedation, and hypothermia. 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone has also been found to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in the regulation of mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone in lab experiments is its potent analgesic and anticonvulsant effects, which make it a valuable tool for studying pain and epilepsy. However, there are also some limitations to using 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone in lab experiments. For example, 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone has a short half-life and is rapidly metabolized in the body, which can make it difficult to maintain consistent levels of the compound over time. In addition, 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone has been found to produce some side effects, such as sedation and hypothermia, which can complicate experimental results.

Future Directions

There are several future directions for research on 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone. One area of interest is the development of new medications based on the structure of 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone that exhibit improved pharmacological properties, such as longer half-lives and reduced side effects. Another area of interest is the study of the molecular mechanisms underlying the analgesic and anticonvulsant effects of 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone, which could lead to the development of new treatments for pain and epilepsy. Finally, further research is needed to fully understand the biochemical and physiological effects of 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone, as well as its potential applications in other fields, such as neurodegenerative diseases and psychiatric disorders.

Scientific Research Applications

1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone has been shown to exhibit potent analgesic and anticonvulsant effects in animal models, making it a promising candidate for the development of new pain and epilepsy medications. In addition, 1-(2-methoxy-5-methylphenyl)-4-(1-pyrrolidinylcarbonyl)-2-pyrrolidinone has been found to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood, cognition, and behavior.